1-Bromo-4-chloro-2-(tetrahydropyran-2-ylmethoxy)benzene

Specification

• CAS No.: 1257664-96-2
• Molecular Formula: C12H14BrClO2
• Molecular Weight: 305.596
• IUPAC Name: 2-[(2-bromo-5-chlorophenoxy)methyl]oxane
• Standard InChI: InChI=1S/C12H14BrClO2/c13-11-5-4-9(14)7-12(11)16-8-10-3-1-2-6-15-10/h4-5,7,10H,1-3,6,8H2
• Standard InChI Key: WGTJEZOCAJITEH-UHFFFAOYSA-N
• SMILES: C1CCOC(C1)COC2=C(C=CC(=C2)Cl)Br

Introduction

Chemical Structure and Properties

1-Bromo-4-chloro-2-(tetrahydropyran-2-ylmethoxy)benzene, also known by its IUPAC name 2-[(2-bromo-5-chlorophenoxy)methyl]oxane, possesses distinctive structural characteristics that define its chemical behavior. The compound has significant importance in organic synthesis due to its functional groups that allow for specialized chemical transformations.

Physical and Chemical Properties

The compound is characterized by several key physical and chemical properties that determine its behavior in laboratory and industrial settings:

Property	Value
Molecular Formula	C12H14BrClO2
Molecular Weight	305.596 g/mol
CAS Number	1257664-96-2
Physical State	Solid
Standard InChI	InChI=1S/C12H14BrClO2/c13-11-5-4-9(14)7-12(11)16-8-10-3-1-2-6-15-10/h4-5,7,10H,1-3,6,8H2
Standard InChIKey	WGTJEZOCAJITEH-UHFFFAOYSA-N
SMILES	C1CCOC(C1

The structure features a benzene ring with strategically positioned functional groups: bromine at position 1, chlorine at position 4, and the tetrahydropyran-2-ylmethoxy group at position 2. This specific arrangement contributes to the compound's utility in chemical synthesis applications.

Structural Synonyms

The compound is known by several names in chemical databases and literature:

• 1-Bromo-4-chloro-2-(tetrahydropyran-2-ylmethoxy)benzene

• 2-[(2-Bromo-5-chlorophenoxy)methyl]tetrahydro-2H-pyran

• 2-((2-Bromo-5-chlorophenoxy)-methyl)tetrahydro-2H-pyran

• 2H-Pyran, 2-[(2-bromo-5-chlorophenoxy)methyl]tetrahydro-

These alternative names reflect different naming conventions but refer to the same chemical entity.

Applications and Uses

The applications of 1-Bromo-4-chloro-2-(tetrahydropyran-2-ylmethoxy)benzene are primarily centered in research and industrial contexts, with specific focus areas that leverage its unique chemical structure.

Research Applications

The compound serves as a valuable tool in chemical research, particularly in the following areas:

• Protein Degrader Development: It functions as a building block in the synthesis of protein degraders, which represent an innovative approach in drug discovery. Protein degraders are designed to selectively target disease-relevant proteins for removal rather than simply inhibiting their function.

• Intermediate Compound Synthesis: The compound is used as an intermediate in the synthesis of more complex molecules with potential pharmacological activity.

• Structure-Activity Relationship Studies: Its well-defined structure makes it useful in studies exploring the relationship between chemical structure and biological activity.

Industrial Applications

In industrial settings, 1-Bromo-4-chloro-2-(tetrahydropyran-2-ylmethoxy)benzene serves as:

• An intermediate in multi-step synthetic pathways leading to specialized chemical products

• A building block for the development of novel chemical entities with specific functional properties

• A reagent in proprietary synthesis processes for specialized research chemicals

Supplier	Product Information	Packaging
Vulcan Chem	VCID: VC0058832, ≥98% purity	Various quantities
Toronto Research Chemicals	Mentioned as supplier	Typically 1g units
Combi-Blocks, Inc.	Mentioned as supplier	Typically 1g units
Key Organics	Product code: BS-19962	Research quantities
Aladdin Scientific	Part Number: ALA-B180730-1g	1 gram
Achemica	Number: ACMC-209b0b	Research quantities

Purchasing Considerations

When sourcing this compound, researchers should consider:

• Purity specifications (typically ≥98%)

• Quantity required for research purposes

• Lead time for delivery (e.g., 5 days for Aladdin Scientific)

• Storage requirements upon receipt

• Supplier terms and conditions regarding handling and usage

• Institutional approval requirements for purchasing research chemicals

Most suppliers specify that the compound is only available for professional manufacturing, research laboratories, and industrial or commercial usage, and cannot be shipped to doctor offices, pharmacies, medical facilities, veterinarians, or residences.

Research Significance

The significance of 1-Bromo-4-chloro-2-(tetrahydropyran-2-ylmethoxy)benzene in research contexts is closely tied to its role as a protein degrader building block and intermediate in chemical synthesis.

Role in Protein Degradation Research

Protein degraders represent an emerging approach in drug discovery that offers advantages over traditional inhibition strategies. The compound contributes to this field by serving as a precursor for molecules designed to selectively target proteins for degradation by the cell's natural protein disposal systems. This approach has potential applications in various therapeutic areas, including cancer, neurodegenerative diseases, and inflammatory conditions.

Chemical Synthesis Applications

As an intermediate in chemical synthesis, 1-Bromo-4-chloro-2-(tetrahydropyran-2-ylmethoxy)benzene provides specific functional groups that can be leveraged in subsequent reactions:

This versatility makes the compound valuable in both academic research and industrial chemical development.